REACTION_CXSMILES
|
[I:1][C:2]1[CH:13]=[C:12]([O:14][CH3:15])[C:11]([I:16])=[CH:10][C:3]=1[O:4][C:5](=[CH:8]C)[C:6]#[N:7].Cl.NC1C=CC=CC=1.O(C)[Na].Cl.[NH2:29][C:30]([NH2:32])=[NH:31]>C(O)C.CO>[I:1][C:2]1[CH:13]=[C:12]([O:14][CH3:15])[C:11]([I:16])=[CH:10][C:3]=1[O:4][C:5]1[C:6]([NH2:7])=[N:29][C:30]([NH2:32])=[N:31][CH:8]=1 |f:1.2,4.5|
|
Name
|
2-(2,5-Diiodo-4-methoxy-phenoxy)-but-2-enenitrile
|
Quantity
|
3.47 g
|
Type
|
reactant
|
Smiles
|
IC1=C(OC(C#N)=CC)C=C(C(=C1)OC)I
|
Name
|
|
Quantity
|
3.5 g
|
Type
|
reactant
|
Smiles
|
Cl.NC1=CC=CC=C1
|
Name
|
|
Quantity
|
27 mL
|
Type
|
solvent
|
Smiles
|
C(C)O
|
Name
|
NaOCH3
|
Quantity
|
0 (± 1) mol
|
Type
|
reactant
|
Smiles
|
O([Na])C
|
Name
|
|
Quantity
|
7.3 mL
|
Type
|
solvent
|
Smiles
|
CO
|
Name
|
|
Quantity
|
3.2 g
|
Type
|
reactant
|
Smiles
|
Cl.NC(=N)N
|
Name
|
|
Quantity
|
10 mL
|
Type
|
solvent
|
Smiles
|
C(C)O
|
Control Type
|
UNSPECIFIED
|
Setpoint
|
85 °C
|
Type
|
CUSTOM
|
Details
|
stirred under nitrogen for 18 hours
|
Rate
|
UNSPECIFIED
|
RPM
|
0
|
Conditions are dynamic
|
1
|
Details
|
See reaction.notes.procedure_details.
|
Type
|
TEMPERATURE
|
Details
|
The reaction mixture was cooled
|
Type
|
TEMPERATURE
|
Details
|
The reaction mixture was heated to 100° C. for 21 hours
|
Duration
|
21 h
|
Type
|
TEMPERATURE
|
Details
|
cooled
|
Type
|
CONCENTRATION
|
Details
|
concentrated under reduced pressure
|
Type
|
ADDITION
|
Details
|
The residue was poured into water
|
Type
|
EXTRACTION
|
Details
|
extracted with dichloromethane
|
Type
|
DRY_WITH_MATERIAL
|
Details
|
The combined organic layers were dried over Na2SO4
|
Type
|
FILTRATION
|
Details
|
filtered
|
Type
|
CONCENTRATION
|
Details
|
concentrated under reduced pressure
|
Reaction Time |
18 h |
Name
|
|
Type
|
product
|
Smiles
|
IC1=C(OC=2C(=NC(=NC2)N)N)C=C(C(=C1)OC)I
|
Type | Value | Analysis |
---|---|---|
AMOUNT: MASS | 1.2 g | |
YIELD: CALCULATEDPERCENTYIELD | 36.7% |
Source
|
Open Reaction Database (ORD) |
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |